2-(1,2-benzoxazol-3-yl)-N-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C22H17N7O2/c30-22(11-18-17-3-1-2-4-19(17)31-28-18)27-16-7-5-15(6-8-16)26-20-12-21(25-13-24-20)29-10-9-23-14-29/h1-10,12-14H,11H2,(H,27,30)(H,24,25,26)
• InChI Key: JNYYLHMFTLMGPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NC3=CC=C(C=C3)NC4=CC(=NC=N4)N5C=CN=C5
• Molecular Formula: C22H17N7O2
• Molecular Weight: 411.4 g/mol
• CAS No.: 1203372-71-7

Description

2-(1,2-benzoxazol-3-yl)-N-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide is a useful research compound. Its molecular formula is C22H17N7O2 and its molecular weight is 411.425. The purity is usually 95%.
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Scientific Research Applications

Antiviral Research

A series of compounds structurally related to the chemical have been designed and prepared for testing as antirhinovirus agents. The imidazo ring in these compounds was constructed starting from aminopyridine after tosylation and subsequent treatment with the appropriate acetamides. These compounds have shown strong antirhinovirus activity and no apparent cellular toxicity (Hamdouchi et al., 1999).

Antiulcer and Histamine H2-receptor Antagonist Properties

Imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives, which are related to the compound in focus, have been synthesized and tested for histamine H2-receptor antagonist, gastric antisecretory, and antiulcer activities. Some of these derivatives have displayed potent antisecretory and cytoprotective activity (Katsura et al., 1992).

Antitumor Effects with Aurora A Kinase and KSP Inhibitory Activities

A newly synthesized series of anticancer compounds comprising thiazolo[3,2‐a]pyrimidine derivatives bearing a benzimidazole moiety has been produced. These compounds have been screened and studied for their in vitro antitumor activity against three human cancer cell lines and their Aurora A kinase and KSP inhibitory activities. The results have been marked and comparable with the standard drug CK0106023 (El‐All et al., 2015).

Antibacterial Activity

A study on the synthesis and antibacterial activity of pyrimidine derivatives related to the chemical of interest shows that these compounds have been synthesized and tested for antibacterial activity. The compounds synthesized from 2-(4-aminophenyl) benzimidazole and related molecules have been characterized and demonstrated antibacterial properties (Gullapelli et al., 2014).

Synthesis and Antimicrobial Activity

The synthesis and antimicrobial activity of novel sulphonamide derivatives related to the compound have been studied. The synthesized compounds displayed good antimicrobial activity, with some showing high activity towards most strains. Computational calculations provided confirmation for anticipated new compounds (Fahim & Ismael, 2019).